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Compound of Interest

Compound Name: Tert-butyl(propyl)amine

Cat. No.: B3369096

Disclaimer: A specific Safety Data Sheet (SDS) for Tert-butyl(propyl)amine (CAS No. 22675-
81-6) was not readily available. The following guidance is based on the general safety
information for alkylamines, which are typically flammable and corrosive liquids.[1] It is
imperative to handle this chemical with extreme caution and to consult a certified safety
professional before use.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for researchers, scientists, and drug development
professionals handling Tert-butyl(propyl)amine.

Hazard Summary

Tert-butyl(propyl)amine is a branched-chain aliphatic amine.[2] Like other liquid alkylamines,
it should be presumed to be a flammable and corrosive substance that can cause severe skin
burns and eye damage.[1] Vapors may be irritating to the respiratory tract.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to ensure personnel safety. The following table
summarizes the recommended PPE for handling Tert-butyl(propyl)amine.
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PPE Category

Specification

Rationale

Hand Protection

Double gloving recommended.
- Inner Glove: Nitrile rubber. -
Outer Glove: Neoprene or

Butyl rubber.

Provides robust protection
against corrosive amines.
Change gloves immediately if

contaminated.

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1 standard.
A full-face shield should be
worn over goggles when
handling larger quantities or
when there is a significant risk

of splashing.

Protects against severe eye
damage from splashes of

corrosive material.

Skin and Body Protection

- Flame-resistant lab coat. -
Chemical-resistant apron. -
Closed-toe shoes and long

pants.

Protects skin from splashes
and contact with the corrosive

and flammable liquid.

Respiratory Protection

All work should be conducted
in a certified chemical fume
hood. If engineering controls
are insufficient, a NIOSH-
approved respirator with an
organic
vapor/ammonia/methylamine

cartridge is required.

Prevents inhalation of harmful

and irritating vapors.

Operational Plan: Safe Handling Procedures

Adherence to a strict operational workflow is critical for the safe handling of Tert-

butyl(propyl)amine.

Preparation:

e Ensure a certified chemical fume hood is operational.

» Verify that an emergency shower and eyewash station are accessible and functional.
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e Assemble all necessary PPE and ensure it is in good condition.

» Have spill control materials (e.g., absorbent pads, sand, or other non-combustible material)
readily available.[1]

Handling:

o Conduct all transfers and manipulations of Tert-butyl(propyl)amine inside a chemical fume
hood.

e Ground all equipment to prevent static discharge, which could ignite flammable vapors.[1]
e Use non-sparking tools for all operations.[1]
» Keep containers tightly sealed when not in use to prevent the release of vapors.

¢ Avoid contact with incompatible materials such as acids, strong oxidizing agents, and
halogenated compounds.[3]

Post-Handling:

e Thoroughly wash hands and any potentially exposed skin with soap and water.

o Decontaminate the work area.

o Properly store or dispose of Tert-butyl(propyl)amine and any contaminated materials.

Disposal Plan

Proper disposal of Tert-butyl(propyl)amine and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.
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Waste Stream

Disposal Procedure

Chemical Waste

Collect all residual chemical and contaminated
materials in a clearly labeled, sealed, and
compatible waste container. Dispose of as
hazardous waste in accordance with local, state,

and federal regulations.[4]

Contaminated PPE

Used gloves, aprons, and other disposable PPE
should be collected in a designated hazardous

waste container.

Empty Containers

Empty containers may retain product residue
and can be hazardous. Do not reuse. Dispose of

in accordance with government regulations.[5]

Key Disposal Considerations:

e Do Not dispose of amines down the drain or in the general trash.[4]

 Itis recommended to use a licensed hazardous waste disposal company for the disposal of

amine waste.[4]

Emergency Procedures: Spill Response Workflow

The following diagram outlines the logical workflow for responding to a Tert-

butyl(propyl)amine spill.
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Chemical Spill Response Workflow
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‘

Alert Supervisor and Safety Officer

‘

Don Appropriate PPE

l

Contain the Spill
(Use absorbent pads or sand)

If applicable

Neutralize (if safe and trained) If neutralization is not performed

N
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.
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‘
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‘

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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